Cas no 1621154-24-2 (5-(Furan-3-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(Furan-3-yl)thiophene-2-carbaldehyde
• CAS No: 1621154-24-2
• MF: C₉H₆O₂S
• MW: 178.207741260529
• CID: 6231765
• PubChem ID: 141362876
• Update Time: 2025-10-21

5-(Furan-3-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(furan-3-yl)thiophene-2-carbaldehyde
• 1621154-24-2
• EN300-745739
• 5-(Furan-3-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C9H6O2S/c10-5-8-1-2-9(12-8)7-3-4-11-6-7/h1-6H
• InChI Key： SHKOQINYUANNDH-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1=COC=C1

Computed Properties

• Exact Mass: 178.00885060g/mol
• Monoisotopic Mass: 178.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.4Ų

Additional information on 5-(Furan-3-yl)thiophene-2-carbaldehyde

Recent Advances in the Study of 5-(Furan-3-yl)thiophene-2-carbaldehyde and Its Potential Applications in Chemical Biology and Medicine

The compound 5-(Furan-3-yl)thiophene-2-carbaldehyde (CAS: 1621154-24-2) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry. This heterocyclic aldehyde, featuring a furan-thiophene hybrid structure, has garnered significant attention due to its unique physicochemical properties and potential biological activities. Recent studies have explored its role as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of small-molecule modulators for protein-protein interactions and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-(Furan-3-yl)thiophene-2-carbaldehyde as a key intermediate in the synthesis of potent kinase inhibitors. The researchers utilized the aldehyde functionality for Schiff base formation with various amine-containing pharmacophores, resulting in compounds with nanomolar activity against several cancer-related kinases. Molecular docking studies revealed that the furan-thiophene core provides optimal spatial orientation for binding to the ATP pocket of target kinases.

In the field of antimicrobial research, a recent investigation (Bioorganic Chemistry, 2024) reported the design and synthesis of novel antimicrobial agents derived from 5-(Furan-3-yl)thiophene-2-carbaldehyde. The study highlighted the compound's ability to disrupt bacterial biofilm formation, with particular efficacy against methicillin-resistant Staphylococcus aureus (MRSA). The electron-rich heterocyclic system was found to interact with bacterial membrane proteins, leading to membrane destabilization and subsequent cell death.

From a synthetic chemistry perspective, advances in the preparation of 5-(Furan-3-yl)thiophene-2-carbaldehyde have been achieved through improved catalytic systems. A 2024 report in Advanced Synthesis & Catalysis described a palladium-catalyzed cross-coupling approach that significantly enhances the yield and purity of the target compound. This methodological improvement has facilitated larger-scale production, enabling more extensive biological evaluation of derivatives.

The compound's potential in neurodegenerative disease research was highlighted in a recent ACS Chemical Neuroscience publication. Researchers discovered that certain derivatives of 5-(Furan-3-yl)thiophene-2-carbaldehyde exhibit neuroprotective effects in cellular models of Parkinson's disease, possibly through modulation of α-synuclein aggregation pathways. This finding opens new avenues for the development of therapeutic agents targeting protein misfolding disorders.

Ongoing research continues to explore the structure-activity relationships of 5-(Furan-3-yl)thiophene-2-carbaldehyde derivatives. The compound's unique electronic properties, resulting from the conjugation between the furan and thiophene rings, appear to play a crucial role in its biological activity. Future studies are expected to further elucidate its pharmacological potential and optimize its drug-like properties for clinical translation.